Cas no 100553-83-1 (1-(4-Fluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(4-Fluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 100553-83-1
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• MDL: MFCD00030493
• CID: 1125861
• PubChem ID: 702012
• Update Time: 2025-04-20

1-(4-Fluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-pyrazol-3-one, 2-(4-fluorophenyl)-2,4-dihydro-5-methyl-
• 2-(4-fluorophenyl)-2,4-dihydro-5-methyl-3H-Pyrazol-3-one
• 2-(4-fluorophenyl)-5-methyl-4H-pyrazol-3-one
• 1-(4-Fluorophenyl)-3-methyl-4,5-dihydropyrazole-5-one
• 1-(4-Fluorophenyl)-3-methyl-2-pyrazolin-5-one
• 1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5(4H)-one
• 1-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• J-000163
• MFCD01566940
• EN300-07509
• CHEBI:194807
• AC-8466
• HMS560M04
• 2-(4-luorophenyl)-5-methyl-4H-pyrazol-3-one
• STK400413
• DTXSID40351508
• 100553-83-1
• Maybridge1_006780
• 2-(4-fluoro-phenyl)-5-methyl-2,4-dihydro-pyrazol-3-one
• Z50146693
• VJVFAPBCFDWAEX-UHFFFAOYSA-N
• CHEMBL3605474
• DB-058453
• N17094
• 2-(4-Chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazole-3-one
• SCHEMBL3529446
• AKOS000116987
• AE-641/00786008
• 1-(4-Fluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD00030493
• Inchi： 1S/C10H9FN2O/c1-7-6-10(14)13(12-7)9-4-2-8(11)3-5-9/h2-5H,6H2,1H3
• InChI Key： VJVFAPBCFDWAEX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CC(C)=N1)=O

Computed Properties

• Exact Mass: 192.06997
• Monoisotopic Mass: 192.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.26
• Melting Point: 148-149 ºC
• Boiling Point: 351.3 °C at 760 mmHg
• Flash Point: 351.3 °C at 760 mmHg
• Refractive Index: 1.59
• PSA: 32.67
• LogP: 1.43890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes